Cas no 1361611-00-8 (2-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid
• CAS No: 1361611-00-8
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4914045
• Update Time: 2025-08-03

2-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C13H8Cl3NO3/c1-20-10-4-6(13(18)19)7(5-17-10)11-8(14)2-3-9(15)12(11)16/h2-5H,1H3,(H,18,19)
• InChI Key： OYEVIJYUHDMAFB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC(=CC=1C(=O)O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 4.2
• Topological Polar Surface Area: 59.4

Additional information on 2-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid

Comprehensive Analysis of 2-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid (CAS No. 1361611-00-8)

The compound 2-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid (CAS No. 1361611-00-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trichlorophenyl moiety and isonicotinic acid backbone, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as sustainable chemistry and drug discovery innovations.

Chemically, 2-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid belongs to the class of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The presence of a methoxy group and a trichlorinated phenyl ring enhances its lipophilicity, potentially improving bioavailability—a key consideration in drug formulation. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of targeted therapies.

Recent advancements in green synthesis have highlighted the importance of eco-friendly production methods for compounds like 1361611-00-8. With growing interest in reducing carbon footprints, scientists are exploring catalytic processes and renewable solvents to synthesize this compound efficiently. Such approaches align with the global push toward sustainable industrial practices, a topic frequently searched in academic and industrial circles.

In agrochemical applications, 2-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid has shown potential as a precursor for crop protection agents. Its structural motifs are being studied for their ability to interact with plant pathogens, offering a pathway to next-generation pesticides with lower environmental impact. This resonates with current searches for eco-friendly pest control solutions and precision agriculture technologies.

From a pharmacological perspective, the compound’s isonicotinic acid core is structurally analogous to several FDA-approved drugs, sparking interest in its therapeutic potential. Computational studies suggest it could modulate specific enzyme targets, making it relevant to personalized medicine trends. Queries like "novel drug scaffolds 2024" and "small molecule therapeutics" often highlight such compounds.

Analytical characterization of CAS No. 1361611-00-8 typically involves techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. Quality control is critical, as impurities can affect outcomes in high-throughput screening—a hot topic in pharmaceutical R&D forums.

In summary, 2-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid represents a versatile compound bridging multiple scientific disciplines. Its relevance to cutting-edge research and alignment with industry trends ensure continued interest. For researchers exploring molecular design or sustainable chemistry, this compound offers ample opportunities for innovation.